2-Mercapto-4,6,6-trimethylthiazine

• CAS No.: 17374-21-9
• Molecular Formula: C7H11NS2
• Molecular Weight: 173.3 g/mol
• IUPAC Name: 4,6,6-trimethyl-3H-1,3-thiazine-2-thione
• InChI: InChI=1S/C7H11NS2/c1-5-4-7(2,3)10-6(9)8-5/h4H,1-3H3,(H,8,9)
• InChI Key: DLBJODXBDQMKRQ-UHFFFAOYSA-N
• SMILES: CC1=CC(SC(=S)N1)(C)C
• Isomeric SMILES: CC1=CC(SC(=N1)S)(C)C

Description

2-Mercapto-4,6,6-trimethylthiazine is a sulfur-containing heterocyclic compound characterized by a thiazine ring system (a six-membered ring with one sulfur and one nitrogen atom) substituted with a mercapto (-SH) group at position 2 and three methyl groups at positions 4, 6, and 4. This structural configuration imparts unique reactivity and physicochemical properties, making it a subject of interest in synthetic organic chemistry and materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, synthetic, and functional differences between 2-mercapto-4,6,6-trimethylthiazine and related heterocyclic compounds:

Compound	Molecular Formula	Core Structure	Key Substituents	Synthesis Method	Key Properties/Applications
2-Mercapto-4,6,6-trimethylthiazine	C₇H₁₃N₂S₂	Thiazine (S, N heterocycle)	-SH (C2), -CH₃ (C4, C6, C6)	Thermal reaction of 2-mercapto-4,4,6-trimethylthiazine with amines	Limited data; potential use in coordination chemistry due to -SH group
2-Mercapto-4,6-dimethylpyrimidine	C₆H₈N₂S	Pyrimidine (two N atoms)	-SH (C2), -CH₃ (C4, C6)	Acid-catalyzed cyclization of thiourea derivatives	Studied for electronic transitions and pK values; used in metal complexation studies
Thiotriazinone (TTZ)	C₄H₅N₃O₂S	Triazine (three N atoms)	-SH (C3), -CH₃ (C2), -OH (C6), -O (C5)	Multi-step synthesis involving nitration and cyclization	Antimicrobial and metal-chelating properties; applied in wastewater treatment
3-Mercapto-1,2-propanediol	C₃H₈O₂S	Aliphatic diol	-SH (C3), -OH (C1, C2)	Thiolation of glycerol derivatives	Antioxidant activity; used in biochemical assays and polymer stabilization
2-Mercapto-1,3,4-thiadiazole	C₂H₂N₂S₂	Thiadiazole (two N, one S)	-SH (C2)	Cyclocondensation of hydrazine with carbon disulfide	Corrosion inhibition; pharmaceutical intermediates

Key Findings:

Structural Diversity: Thiazine vs. Pyrimidine: The thiazine core (vs. pyrimidine) introduces distinct electronic effects due to the sulfur atom, influencing redox behavior and metal-binding affinity. For example, 2-mercapto-4,6-dimethylpyrimidine exhibits a pKₐ of 7.2 for its -SH group, enabling pH-dependent reactivity in aqueous media . Triazine Derivatives: Thiotriazinone (TTZ) features additional oxygen and hydroxyl groups, enhancing its solubility and chelating capacity for heavy metals like cadmium and lead .

Synthetic Accessibility :

• Thiazine derivatives often require high-temperature reactions (e.g., 140–145°C for 8 hours) to form stable heterocycles, whereas pyrimidines and triazines can be synthesized via milder cyclization or multi-component reactions .

Functional Applications :

• Antimicrobial Activity : TTZ derivatives demonstrate broad-spectrum antimicrobial effects, outperforming thiazine analogs in inhibiting E. coli and S. aureus .
• Metal Chelation : The -SH group in 2-mercapto-4,6,6-trimethylthiazine is theoretically capable of coordinating transition metals, though experimental validation is lacking .

Notes

• Data Limitations : Analytical data for 2-mercapto-4,6,6-trimethylthiazine are scarce, as commercial suppliers like Sigma-Aldrich classify it as a "rare chemical" without validated purity or stability profiles .
• Synthetic Challenges : The compound’s trimethyl substitution pattern may hinder regioselective functionalization, limiting its utility in drug discovery compared to simpler analogs like 2-mercapto-1,3,4-thiadiazole .
• Research Gaps : Comparative studies on the biological activity of thiazine vs. triazine/thiadiazole derivatives are needed to clarify structure-activity relationships.